Cas no 5257-24-9 (3-Methyl-1H-indole-2-carbaldehyde)

3-Methyl-1H-indole-2-carbaldehyde is a versatile heterocyclic compound featuring an indole core substituted with a formyl group at the 2-position and a methyl group at the 3-position. This structural motif makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization, while the indole scaffold contributes to its utility in biologically active compounds. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined reactivity profile and compatibility with various synthetic methodologies enhance its applicability in research and industrial settings.
3-Methyl-1H-indole-2-carbaldehyde structure
5257-24-9 structure
Product Name:3-Methyl-1H-indole-2-carbaldehyde
CAS No:5257-24-9
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00957066
CID:386513
PubChem ID:329767688
Update Time:2025-10-22

3-Methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-indole-2-carbaldehyde
    • 1H-Indole-2-carboxaldehyde,3-methyl-
    • 3-Methyl-1H-indole-2-carboxaldehyde
    • 3-Methylindole-2-carbaldehyde
    • 3-METHYLINDOLE-2-CARBOXALDEHYDE
    • Methylindolaldehyd
    • NSC125870
    • 3-methyl-2-indolecarbaldehyde
    • 3-methyl-indole-2-carbaldehyde
    • 3- Methyl-2-hydroxymethylenindol
    • GHSUORIVDBPKKQ-UHFFFAOYSA-N
    • 3-methyl-1H-indole-2-carbaldehyd
    • 4949AE
    • FCH835675
    • SBB010412
    • AB0
    • NSC-125870
    • A829151
    • FS-6118
    • 5257-24-9
    • 3-Methyl-1H-indole-2-carboxaldehyde, 96%
    • FT-0635589
    • SCHEMBL1254486
    • DTXSID80298761
    • 3-Methyl-1H-indole-2-carbaldehyde, AldrichCPR
    • AB07796
    • CS-0041558
    • MFCD00957066
    • AKOS000303180
    • DB-052141
    • MDL： MFCD00957066
    • Inchi： 1S/C10H9NO/c1-7-8-4-2-3-5-9(8)11-10(7)6-12/h2-6,11H,1H3
    • InChI Key： GHSUORIVDBPKKQ-UHFFFAOYSA-N
    • SMILES： O=CC1=C(C)C2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.9
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.226
  • Melting Point: 140-142 °C
  • Boiling Point: 344.2°Cat760mmHg
  • Flash Point: 169.9°C
  • Refractive Index: 1.698
  • PSA: 32.86000
  • LogP: 2.28880
  • Sensitiveness: Air & Moisture Sensitive

3-Methyl-1H-indole-2-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H412
  • Warning Statement： P273
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

3-Methyl-1H-indole-2-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-1H-indole-2-carbaldehyde Pricemore >>

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